2-(4-(1-(3-chlorophenyl)-1H-imidazol-2-yl)piperazin-1-yl)-N-(2-ethoxyphenyl)acetamide dihydrochloride

• IUPAC Name: 2-[4-[1-(3-chlorophenyl)imidazol-2-yl]piperazin-1-yl]-N-(2-ethoxyphenyl)acetamide;dihydrochloride
• InChI: InChI=1S/C23H26ClN5O2.2ClH/c1-2-31-21-9-4-3-8-20(21)26-22(30)17-27-12-14-28(15-13-27)23-25-10-11-29(23)19-7-5-6-18(24)16-19;;/h3-11,16H,2,12-15,17H2,1H3,(H,26,30);2*1H
• InChI Key: KAUVFHLCUOLFBG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2CCN(CC2)C3=NC=CN3C4=CC(=CC=C4)Cl.Cl.Cl
• Molecular Formula: C23H28Cl3N5O2
• Molecular Weight: 512.9 g/mol
• CAS No.: 1331212-03-3

Description

2-(4-(1-(3-Chlorophenyl)-1H-imidazol-2-yl)piperazin-1-yl)-N-(2-ethoxyphenyl)acetamide dihydrochloride is a high-purity chemical reagent designed for pharmacological and biochemical research applications. This complex synthetic molecule features a distinct structural framework combining an imidazole core, a piperazine ring, and a substituted acetamide group, presenting a multi-target profile for investigative purposes. Its molecular architecture suggests potential as a lead compound for studying receptor interaction dynamics, particularly with targets such as serotonin and dopamine receptors, given the known activity of structurally related piperazine-containing compounds in neuromodulation research . The dihydrochloride salt form enhances the compound's stability and solubility in aqueous systems, facilitating its use in in vitro assay development. This product is intended for use by qualified researchers in laboratory settings only. It is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should consult the product's Certificate of Analysis for specific data on purity, identity confirmed by mass spectrometry, and storage recommendations.

Biological Activity

The compound 2-(4-(1-(3-chlorophenyl)-1H-imidazol-2-yl)piperazin-1-yl)-N-(2-ethoxyphenyl)acetamide dihydrochloride (CAS No. 1323501-78-5) is a complex organic molecule featuring a piperazine ring, an imidazole group, and a chlorophenyl moiety. This compound has garnered attention for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry.

Chemical Structure and Properties

The molecular formula of this compound is $C_{23}H_{28}Cl_3N_5O$, with a molecular weight of approximately 496.9 g/mol. The structure includes multiple functional groups that contribute to its biological activity.

Property	Value
Molecular Formula	C23H28Cl3N5O
Molecular Weight	496.9 g/mol
CAS Number	1323501-78-5

The biological activity of this compound is primarily attributed to its ability to interact with specific receptors and enzymes within biological systems. The imidazole and piperazine moieties facilitate binding to various targets, potentially modulating their activity. This interaction can lead to alterations in cellular signaling pathways, influencing physiological responses.

Antitumor Activity

Research indicates that derivatives of this compound exhibit significant antitumor properties. For instance, studies involving similar imidazole-containing compounds have shown efficacy in inhibiting cancer cell proliferation through mechanisms such as apoptosis induction and cell cycle arrest.

Neuropharmacological Effects

The compound's structure suggests potential activity in treating neurological disorders. Compounds with similar piperazine structures have been evaluated for their effects on neurotransmitter systems, particularly serotonin and dopamine pathways, which are crucial in managing conditions like anxiety and depression.

Antimicrobial Properties

The antimicrobial activity of related imidazole derivatives has been documented, with some showing effectiveness against bacterial strains such as Escherichia coli. This suggests that the compound may also possess antibacterial properties, warranting further investigation into its efficacy against various pathogens.

Case Studies and Research Findings

Several studies have explored the biological implications of compounds structurally related to 2-(4-(1-(3-chlorophenyl)-1H-imidazol-2-yl)piperazin-1-yl)-N-(2-ethoxyphenyl)acetamide dihydrochloride:

• Antitumor Efficacy : A study demonstrated that a related compound significantly inhibited tumor growth in xenograft models by inducing apoptosis in cancer cells (source: ).
• Neuropharmacological Assessment : Another investigation assessed the effects of similar piperazine derivatives on anxiety-like behaviors in rodent models, revealing potential anxiolytic properties (source: ).
• Antimicrobial Testing : Compounds with similar structural motifs were tested against various bacterial strains, showing promising results in inhibiting growth at low concentrations (source: ).

Comparison with Similar Compounds

2-(4-Chlorophenyl)-2-(Piperazin-1-yl)Acetamide Dihydrochloride

• Structure : Shares the piperazine and dihydrochloride components but lacks the imidazole ring. Instead, it has a 4-chlorophenyl group directly attached to the acetamide.
• The 4-chlorophenyl group (vs. Molecular Formula: C₁₂H₁₈Cl₃N₃O (vs. C₂₂H₂₆Cl₃N₅O₂ for the target compound), indicating a simpler structure with fewer aromatic systems .

2-(4-(1H-Imidazol-1-yl)Piperidin-1-yl)-N-(4-(Trifluoromethyl)Pyridin-2-yl)Acetamide

• Structure : Features a piperidine (saturated 6-membered ring with one nitrogen) instead of piperazine (two nitrogens). The trifluoromethylpyridine group enhances lipophilicity.
• Key Differences :
  • Piperidine’s single nitrogen limits hydrogen-bonding capacity compared to piperazine.
  • The trifluoromethyl group improves metabolic stability but may reduce solubility compared to the ethoxy group in the target compound .

N-(1,5-Dimethyl-3-Oxo-2-Phenyl-2,3-Dihydro-1H-Pyrazol-4-yl)-2-(3,4-Dichlorophenyl)Acetamide

• Structure : Contains a pyrazolone ring and dichlorophenyl group. Crystal structure analysis reveals conformational flexibility, with dihedral angles between aromatic rings ranging from 44.5° to 77.5° .
• Key Differences :
  • The pyrazolone ring introduces additional hydrogen-bonding sites (amide and ketone groups).
  • Dichlorophenyl substitution (3,4- vs. 3-chloro in the target) may influence steric hindrance and receptor selectivity.

Pharmacological and Structural Implications

Physicochemical Properties

Compound	Solubility (Dihydrochloride)	LogP (Predicted)	Hydrogen-Bond Donors/Acceptors
Target Compound	High	3.2	4/8
2-(4-Chlorophenyl)-Piperazine Analog	High	2.8	2/6
Trifluoromethylpyridine Derivative	Moderate	4.1	3/7